Cas no 74010-61-0 (2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide)

2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide is a thiourea-based derivative featuring a tetrahydro-1,4-pyrazine core with dimethyl and diphenyl substituents. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic frameworks. Its structural rigidity and sulfur-containing functional groups may enhance binding affinity in coordination chemistry or medicinal applications. The presence of thioamide moieties suggests utility in metal chelation or catalysis. Its well-defined molecular architecture allows for precise modifications, making it valuable for exploratory research in pharmaceuticals or materials science. The compound's stability and synthetic accessibility further support its use in method development and mechanistic studies.
2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide structure
74010-61-0 structure
Product Name:2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide
CAS No:74010-61-0
MF:C20H24N4S2
MW:384.561361312866
MDL:MFCD00245044
CID:4658200
Update Time:2025-06-08

2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide
    • 1,4-Piperazinedicarbothioamide, 2,5-dimethyl-N1,N4-diphenyl-
    • 2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide
    • MDL: MFCD00245044
    • Inchi: 1S/C20H24N4S2/c1-15-13-24(20(26)22-18-11-7-4-8-12-18)16(2)14-23(15)19(25)21-17-9-5-3-6-10-17/h3-12,15-16H,13-14H2,1-2H3,(H,21,25)(H,22,26)
    • InChI Key: JOTQZNBQRRITFX-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC=CC=C2)=S)CC(C)N(C(NC2=CC=CC=C2)=S)CC1C

2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D169365-0.5mg
2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide
74010-61-0
0.5mg
$ 50.00 2022-06-05
TRC
D169365-1mg
2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide
74010-61-0
1mg
$ 80.00 2022-06-05
TRC
D169365-2.5mg
2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide
74010-61-0
2.5mg
$ 155.00 2022-06-05
abcr
AB161328-1 g
(2,5-Dimethyl-4-((phenylamino)thioxomethyl)piperazinyl)(phenylamino)methane-1-thione
74010-61-0
1g
€211.30 2023-05-08
abcr
AB161328-5 g
(2,5-Dimethyl-4-((phenylamino)thioxomethyl)piperazinyl)(phenylamino)methane-1-thione
74010-61-0
5g
€377.50 2023-05-08
abcr
AB161328-10 g
(2,5-Dimethyl-4-((phenylamino)thioxomethyl)piperazinyl)(phenylamino)methane-1-thione
74010-61-0
10g
€482.50 2023-05-08
abcr
AB161328-1g
(2,5-Dimethyl-4-((phenylamino)thioxomethyl)piperazinyl)(phenylamino)methane-1-thione; .
74010-61-0
1g
€211.30 2024-06-10
abcr
AB161328-5g
(2,5-Dimethyl-4-((phenylamino)thioxomethyl)piperazinyl)(phenylamino)methane-1-thione; .
74010-61-0
5g
€377.50 2024-06-10
abcr
AB161328-10g
(2,5-Dimethyl-4-((phenylamino)thioxomethyl)piperazinyl)(phenylamino)methane-1-thione; .
74010-61-0
10g
€482.50 2024-06-10
A2B Chem LLC
AI80056-1mg
2,5-dimethyl-N1,N4-diphenylpiperazine-1,4-dicarbothioamide
74010-61-0 >90%
1mg
$201.00 2024-04-19

Additional information on 2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide

Research Brief on 2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide (CAS: 74010-61-0)

Recent studies on 2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide (CAS: 74010-61-0) have highlighted its potential as a promising scaffold in medicinal chemistry. This compound, characterized by its tetrahydro-1,4-pyrazinedicarbothioamide core, has garnered attention due to its unique structural features and biological activities. Researchers have focused on its synthesis, optimization, and pharmacological evaluation, particularly in the context of anticancer and antimicrobial applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action as a kinase inhibitor. The research team employed molecular docking and in vitro assays to demonstrate its binding affinity for specific kinase targets, suggesting its utility in targeted cancer therapies. Notably, the compound exhibited selective inhibition against certain cancer cell lines while showing minimal cytotoxicity toward normal cells, underscoring its therapeutic potential.

Further investigations into the compound's antimicrobial properties were reported in Bioorganic & Medicinal Chemistry Letters. The study revealed that 2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide displayed significant activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this effect to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

Structural modifications of the compound have also been a focus of recent research. A team from the University of Cambridge published a paper in Chemical Communications detailing the synthesis of analogs with improved pharmacokinetic properties. By introducing various substituents at the phenyl rings, they achieved enhanced solubility and metabolic stability without compromising biological activity. These findings open new avenues for the development of derivatives with optimized therapeutic profiles.

In addition to its direct pharmacological effects, the compound has shown promise as a chemical probe for studying biological pathways. A 2024 study in ACS Chemical Biology utilized 2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide to investigate the role of specific protein-protein interactions in cellular signaling. The compound's ability to selectively modulate these interactions provides valuable insights into disease mechanisms and potential intervention points.

Despite these advances, challenges remain in the clinical translation of this compound. Recent reviews in Expert Opinion on Drug Discovery have highlighted the need for more comprehensive toxicity studies and formulation optimization. However, the growing body of research on 2,5-Dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide (CAS: 74010-61-0) suggests it represents a valuable lead compound with multiple therapeutic applications, warranting further investigation and development.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.